Cas no 61989-75-1 (IMPERIALONE)
IMPERIALONE structure
Product Name:IMPERIALONE
CAS No:61989-75-1
MF:C27H41NO3
MW:427.619348287582
CID:955935
PubChem ID:90474160
Update Time:2025-04-19
IMPERIALONE Chemical and Physical Properties
Names and Identifiers
-
- IMPERIALONE
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione,4-amino-4,11-diethyl-9-methoxy-,(+-)
- Imperialine
- 61989-75-1
- Cevane-3,6-dione, 20-hydroxy-, (5alpha)-
- 23521-53-1
- (1R,2S,6S,9S,10R,11R,14S,15S,18S,23R,24S)-10-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione
-
- Inchi: 1S/C27H41NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15,17-23,25,31H,4-14H2,1-3H3
- InChI Key: HIDAYMRWVVNXAO-UHFFFAOYSA-N
- SMILES: CC1CN2CC3C(C(C2CC1)(O)C)CCC1C3CC2C3(C(CC(CC3)=O)C(=O)CC21)C
Computed Properties
- Exact Mass: 427.30900
- Monoisotopic Mass: 427.30864417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61000
- LogP: 4.03240
IMPERIALONE Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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